molecular formula C11H15N5O4 B12802080 5'MealloAZT CAS No. 134018-71-6

5'MealloAZT

Cat. No.: B12802080
CAS No.: 134018-71-6
M. Wt: 281.27 g/mol
InChI Key: LDOLZPLGBOMIJY-OBCZXFEGSA-N
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Description

5’MealloAZT is a synthetic compound that has garnered significant interest in various scientific fields due to its unique chemical properties and potential applications. This compound is a derivative of azidothymidine (AZT), a well-known antiretroviral medication used to treat HIV/AIDS. The modification at the 5’ position with a metal-containing group (Meallo) enhances its chemical reactivity and potential biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5’MealloAZT typically involves the following steps:

    Starting Material: The synthesis begins with azidothymidine (AZT).

    Metalation: The 5’ hydroxyl group of AZT is first protected using a suitable protecting group such as a silyl ether.

    Introduction of Metal Group: The protected AZT is then reacted with a metal-containing reagent, such as a metal halide (e.g., MealloCl), under anhydrous conditions to introduce the metal group at the 5’ position.

    Deprotection: The protecting group is removed to yield 5’MealloAZT.

Industrial Production Methods

Industrial production of 5’MealloAZT follows similar synthetic routes but on a larger scale. The process involves:

    Bulk Synthesis of AZT: Large-scale synthesis of the starting material, AZT.

    Batch Processing: Metalation and deprotection steps are carried out in batch reactors with careful control of reaction conditions to ensure high yield and purity.

    Purification: The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5’MealloAZT undergoes various chemical reactions, including

Properties

CAS No.

134018-71-6

Molecular Formula

C11H15N5O4

Molecular Weight

281.27 g/mol

IUPAC Name

1-[(2R,4S)-4-azido-5-[(1R)-1-hydroxyethyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione

InChI

InChI=1S/C11H15N5O4/c1-5-4-16(11(19)13-10(5)18)8-3-7(14-15-12)9(20-8)6(2)17/h4,6-9,17H,3H2,1-2H3,(H,13,18,19)/t6-,7+,8-,9?/m1/s1

InChI Key

LDOLZPLGBOMIJY-OBCZXFEGSA-N

Isomeric SMILES

CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H](C(O2)[C@@H](C)O)N=[N+]=[N-]

Canonical SMILES

CC1=CN(C(=O)NC1=O)C2CC(C(O2)C(C)O)N=[N+]=[N-]

Origin of Product

United States

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